Cas no 28466-00-4 (1H-Pyrazol-4-amine,1-(3-pyridinyl)-)

1H-Pyrazol-4-amine,1-(3-pyridinyl)- is a heterocyclic compound featuring a pyrazole core substituted with an amino group at the 4-position and a 3-pyridinyl moiety at the 1-position. This structure imparts versatility in coordination chemistry and pharmaceutical applications, serving as a valuable intermediate in the synthesis of bioactive molecules. Its pyridine and pyrazole functionalities enhance binding affinity in metal complexes and drug design, particularly in kinase inhibitors and other therapeutic agents. The compound’s well-defined reactivity and stability under standard conditions make it suitable for use in medicinal chemistry research and catalyst development. High purity grades ensure consistent performance in synthetic workflows.

1H-Pyrazol-4-amine,1-(3-pyridinyl)- structure

28466-00-4 structure

Product Name:1H-Pyrazol-4-amine,1-(3-pyridinyl)-

CAS No:28466-00-4

MF:C₈H₈N₄

MW:160.17592048645

MDL:MFCD01692455

CID:272963

PubChem ID:206682

Update Time:2025-05-28

1H-Pyrazol-4-amine,1-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazol-4-amine,1-(3-pyridinyl)-
- 1-pyridin-3-ylpyrazol-4-amine
- 4-Amino-1-(3-pyridyl)pyrazole
- SCHEMBL2121774
- SY311163
- BRN 0511465
- AM20051037
- 1-(pyridin-3-yl)-1H-pyrazol-4-amine
- AKOS013015248
- MFCD01692455
- DTXSID20182670
- POHPHUCFWOUCFW-UHFFFAOYSA-N
- Pyrazole, 4-amino-1-(3-pyridyl)-
- 1-pyridin-3-yl-1H-pyrazol-4-ylamine
- 3-(4-Aminopyrazol-1-yl)pyridine
- 1-(Pyridin-3-yl)-1H-pyrazole-4-amine
- Pyridine, 3-(4-aminopyrazol-1-yl)-
- 28466-00-4
- MDL： MFCD01692455
- Inchi： 1S/C8H8N4/c9-7-4-11-12(6-7)8-2-1-3-10-5-8/h1-6H,9H2
- InChI Key： POHPHUCFWOUCFW-UHFFFAOYSA-N
- SMILES： N1(C=C(C=N1)N)C1C=NC=CC=1

Computed Properties

Exact Mass: 160.07504
Monoisotopic Mass: 160.075
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 150
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 56.7Å²

Experimental Properties

Density: 1.32
Boiling Point: 340°Cat760mmHg
Flash Point: 159.4°C
Refractive Index: 1.689
PSA: 56.73

1H-Pyrazol-4-amine,1-(3-pyridinyl)- Pricemore >>

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eNovation Chemicals LLC	Y1210868-500mg	1-(Pyridin-3-yl)-1H-pyrazol-4-amine	28466-00-4	95%	500mg	$495	2024-05-23
eNovation Chemicals LLC	Y1210868-1g	1-(Pyridin-3-yl)-1H-pyrazol-4-amine	28466-00-4	95%	1g	$698	2024-05-23
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eNovation Chemicals LLC	Y1210868-500mg	1-(Pyridin-3-yl)-1H-pyrazol-4-amine	28466-00-4	95%	500mg	$495	2025-02-21